N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-methyl-N-(m-tolyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-methyl-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C19H19NO3S/c1-14-6-8-16(9-7-14)19(21)20(17-5-3-4-15(2)12-17)18-10-11-24(22,23)13-18/h3-12,18H,13H2,1-2H3
• InChI Key: YIXZWAGOCPUVKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=CC(=C3)C
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-methyl-N-(m-tolyl)benzamide, commonly known as DMTT, is a chemical compound that belongs to the class of N-phenylbenzamides. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is an important therapeutic target for the treatment of type 2 diabetes, obesity, and cancer.

Scientific Research Applications

Methylglyoxal in Biological Contexts

Methylglyoxal (MG) is a reactive alpha-oxoaldehyde found in food and living organisms, formed through various enzymatic and nonenzymatic reactions. It plays a role in the formation of advanced glycation end-products (AGEs), which are linked to complications in diabetes and some neurodegenerative diseases. MG's presence in foodstuffs and its accumulation due to fasting or metabolic disorders underline its significance in health and disease, with potential implications for anticancer activity. The detection and quantification of MG involve sophisticated HPLC or GC methods, highlighting the importance of chemical analysis in understanding biological phenomena (Nemet, Varga-Defterdarović, & Turk, 2006).

Advanced Material Synthesis

Homopolymers containing amino acid moieties have been synthesized through reversible addition−fragmentation chain transfer (RAFT) polymerization, demonstrating controlled molecular weight and low polydispersity. This technique exemplifies the application of complex organic molecules in creating polymers with specific properties, relevant for materials science and engineering (Mori, Sutoh, & Endo, 2005).

Supramolecular Chemistry

N-(thiazol-2-yl)benzamide derivatives have been synthesized and explored for their gelation behavior, revealing the impact of methyl functionality and S⋯O interaction on gelation. Such studies contribute to the understanding of supramolecular assemblies and their potential applications in designing novel materials (Yadav & Ballabh, 2020).

Electrospray Mass Spectrometry

Research into N-linked carbohydrates derivatized at the reducing terminus using electrospray and collision-induced dissociation (CID) fragmentation spectra provides insights into analytical techniques for characterizing complex organic molecules. The study of derivatives prepared from N-linked glycans underscores the role of mass spectrometry in understanding molecular structures and interactions (Harvey, 2000).